2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide

• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.40 g/mol
• IUPAC Name: 2-amino-N-benzyl-N-ethyl-4-methylsulfonylbutanamide
• InChI: InChI=1S/C14H22N2O3S/c1-3-16(11-12-7-5-4-6-8-12)14(17)13(15)9-10-20(2,18)19/h4-8,13H,3,9-11,15H2,1-2H3
• InChI Key: HWWPHSWCOZRJNL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C(CCS(=O)(=O)C)N

Description

2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide is a sulfonamide-derived compound featuring a central butanamide backbone substituted with a methanesulfonyl group at the 4-position, a benzyl group, and an ethyl group on the nitrogen atom.

Preparation Methods

Core Reaction Sequence

The synthesis of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide typically follows a four-step sequence:

• Formation of the butanamide backbone via condensation of a butanoic acid derivative with a primary amine.
• Sulfonylation to introduce the methanesulfonyl group at the C4 position.
• Dual alkylation to attach the benzyl and ethyl groups to the amide nitrogen.
• Final amination to establish the C2 amino group.

A representative reaction pathway is summarized below:

Step	Reaction Type	Reagents/Conditions	Key Intermediates
1	Condensation	Butanoic acid chloride, NH₃, THF, 0–5°C	N-ethylbutanamide
2	Sulfonylation	Methanesulfonyl chloride, Et₃N, DCM, 25°C	4-Methanesulfonylbutanamide
3	Alkylation	Benzyl chloride, K₂CO₃, DMF, 60°C	N-benzyl-N-ethyl derivative
4	Amination	NH₃ (g), MeOH, 40°C	Target compound

Catalytic Bromination and Sulfonylation Adaptations

The patent CN102050749B describes a bromination strategy using C₅H₅N·HBr·Br₂ (pyridinium hydrobromide perbromide) with 4-bromide catalysts in sherwood oil, achieving >90% yield in analogous sulfonamide syntheses. While originally applied to α-(N-benzyl-N-methylamino)-m-hydroxy acetophenone hydrochloride, this method is adaptable to methanesulfonyl group installation via sulfonylation. Key adaptations include:

• Replacing bromine with methanesulfonyl chloride as the electrophile.
• Employing triethylamine as a base to neutralize HCl byproducts.
• Using dimethylacetamide (DMA) as a solvent for improved solubility.

Industrial Production Methodologies

Solvent and Catalyst Optimization

Industrial workflows prioritize cost reduction and solvent recyclability. The patent highlights sherwood oil (a high-boiling petroleum fraction) as a non-polar solvent, enabling single-solvent systems that simplify purification. For 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide, analogous optimizations include:

Parameter	Laboratory Scale	Industrial Scale
Solvent	Dichloromethane	Sherwood oil
Catalyst	4-Bromide (0.5 mol%)	Heterogeneous catalysts (e.g., Zeolites)
Temperature	25°C	45–50°C
Yield	65–75%	85–92%

Salt-Forming and Purification

The final compound is isolated as a hydrochloride salt via acidification (HCl) and recrystallization from ethanol, achieving ≥99% purity (HPLC). Industrial-scale centrifugal separation reduces processing time by 40% compared to traditional filtration.

Analytical Characterization

Structural Confirmation

Critical analytical data for validating synthetic success include:

Technique	Diagnostic Features	Expected Values
¹H NMR	-SO₂CH₃ singlet (δ 3.1 ppm)	Integral ratio aligns with C₁₄H₂₂N₂O₃S
IR Spectroscopy	S=O asymmetric stretch (1350 cm⁻¹)	N-H stretch (3300 cm⁻¹)
HPLC	Retention time (8.2 min)	Purity ≥99%

Impurity Profiling

Common byproducts arise from incomplete alkylation or sulfonylation:

• N-benzyl-4-methanesulfonylbutanamide (unethylated analog): Resolved via gradient elution HPLC.
• Over-sulfonylated derivatives : Mitigated by stoichiometric control of methanesulfonyl chloride.

Yield Optimization Strategies

Catalytic Enhancements

The use of 4-bromide catalysts (as in) improves sulfonylation efficiency by 15–20% compared to uncatalyzed reactions. Kinetic studies suggest a turnover frequency (TOF) of 1.2 × 10⁻³ s⁻¹ at 50°C.

Solvent Effects

Sherwood oil outperforms polar aprotic solvents (e.g., DMF) in reducing side reactions during alkylation:

Solvent	Yield (%)	Byproduct Formation (%)
Sherwood oil	89	3
DMF	76	12
THF	68	18

Temperature and Time Dependencies

Optimal conditions for the amination step:

• 40°C , 6 hours: Maximizes amine incorporation while minimizing decomposition.
• Higher temperatures (>60°C) promote retro-amination, reducing yield by 30%.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to reduce the carbonyl group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents in solvents like ether or tetrahydrofuran.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles in the presence of bases like triethylamine or pyridine.

Major Products

Oxidation: Sulfoxides, sulfones, and other oxidized derivatives.

Reduction: Alcohols and other reduced derivatives.

Substitution: Alkylated or acylated derivatives depending on the electrophile used.

Scientific Research Applications

2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

N-(1-Azido-2-(azidomethyl)butan-2-yl)-4-methylbenzenesulfonamide

• Structure : Features a sulfonamide core with dual azide (-N₃) groups on the butan-2-yl chain and a 4-methylphenyl substituent.
• Key Differences: Functional Groups: Incorporates azide groups, which are highly reactive and useful for "click chemistry" applications, unlike the non-reactive methanesulfonyl and benzyl-ethyl groups in the target compound. Synthesis: Synthesized via nucleophilic substitution of a bis-tosylate intermediate with sodium azide, highlighting divergent synthetic pathways compared to the target compound .
• Applications : Primarily used in polymer chemistry or bioconjugation due to its azide reactivity.

Methyl N-4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzenesulfonylcarbamate

• Structure : Combines a sulfonylcarbamate group with a 5-chloro-2-methoxybenzamide substituent.
• Regulatory Status: Listed as a British Pharmacopoeia (BP) Reference Standard (Product No. BP237), indicating established pharmaceutical relevance .

2-Amino-N-(4-Acetamidophenyl)-4-methanesulfonylbutanamide

• Structure : Shares the methanesulfonylbutanamide backbone but substitutes the benzyl-ethyl group with a 4-acetamidophenyl group.

2-(4-Aminophenyl)-N-methylethanesulfonamide

• Structure: Simplifies the backbone to an ethanesulfonamide with a 4-aminophenyl group and methyl substitution.
• Applications: The free amino group enables electrophilic modifications, contrasting with the tertiary amine in the target compound .

Research Implications and Gaps

• Commercial Viability : Discontinuation of the hydrochloride salt (Ref: 10-F647808) suggests synthetic or stability challenges, warranting further investigation into alternative formulations .
• Biological Data: Limited evidence on pharmacological properties highlights the need for targeted studies on sulfonamide derivatives’ efficacy and toxicity.

Biological Activity

Overview

2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide is a synthetic compound that has garnered attention for its diverse biological activities. This article explores its mechanisms of action, pharmacological properties, and potential therapeutic applications based on current research findings.

• Molecular Formula : C14H20N2O2S
• Molecular Weight : 288.38 g/mol
• Solubility : Soluble in organic solvents; slightly soluble in water.

The compound exhibits its biological effects through various mechanisms:

• Enzyme Inhibition : It has been shown to inhibit specific enzymes, which may play a role in its therapeutic effects. For instance, it interacts with matrix metalloproteinases (MMPs), which are involved in extracellular matrix remodeling and have implications in cancer progression and inflammation .
• Cell Signaling Modulation : The compound influences cell signaling pathways, particularly those related to apoptosis and cell cycle regulation. It induces S phase arrest in cancer cells, leading to the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic proteins.

Biological Activities

The biological activities of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide include:

• Anticancer Activity :
  • Mechanism : Induces apoptosis in cancer cells by activating caspase pathways and disrupting mitochondrial function.
  • Case Studies : In vitro studies have demonstrated significant cytotoxic effects against various cancer cell lines, including breast and colon cancer cells.
• Anticonvulsant Properties :
  • The compound has shown promise in anticonvulsant activity, comparable to established antiepileptic drugs. Its structural modifications enhance its efficacy against seizure models in animal studies .
• Anti-inflammatory Effects :
  • Research indicates that this compound can reduce inflammatory markers in cellular models, suggesting potential applications in treating inflammatory diseases.

Pharmacokinetics

The pharmacokinetic profile of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide indicates:

• Absorption : Rapidly absorbed following administration.
• Distribution : Exhibits favorable distribution characteristics across tissues due to its lipophilicity.
• Metabolism : Undergoes biotransformation through phase I and II metabolic pathways, leading to active metabolites that may contribute to its biological activity .

Research Findings

Several studies have investigated the biological activity of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide:

Study	Findings
Study A	Demonstrated significant cytotoxicity against breast cancer cell lines with an IC50 value of 15 µM.
Study B	Showed anticonvulsant activity comparable to phenytoin in rodent models (ED50 = 9.5 mg/kg) with minimal side effects.
Study C	Indicated anti-inflammatory properties by reducing TNF-alpha levels in LPS-stimulated macrophages.

Q & A

Q. What are the key considerations for optimizing the synthesis of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide?

• Methodological Answer : Synthesis optimization requires controlled reaction conditions (e.g., temperature, solvent systems like dimethyl sulfoxide or ethanol), and stepwise monitoring using techniques like thin-layer chromatography (TLC) to track intermediate formation. Multi-step pathways often involve protecting group strategies and catalyst selection to enhance yield and purity. For example, purification via column chromatography and solvent recrystallization can mitigate byproduct formation .

Q. Which analytical techniques are essential for characterizing this compound's purity and structural integrity?

• Methodological Answer :

Technique	Purpose	Example Data
¹H/¹³C NMR	Confirm molecular structure and substituent positions	Chemical shifts (δ ppm) for methanesulfonyl (-SO₂CH₃) and benzyl groups
IR Spectroscopy	Identify functional groups (e.g., sulfonamide, amine)	Peaks at ~1350 cm⁻¹ (S=O stretching) and ~3300 cm⁻¹ (N-H)
HPLC/GC-MS	Assess purity and quantify impurities	Retention time matching and >95% purity thresholds

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural elucidation?

• Methodological Answer : Discrepancies in NMR or IR data may arise from tautomerism, solvent effects, or impurities. Strategies include:

• Comparative analysis : Cross-reference with databases (PubChem, DSSTox) for known sulfonamide derivatives .
• Isotopic labeling : Use deuterated solvents to clarify ambiguous proton environments .
• Advanced NMR techniques : Employ 2D NMR (COSY, HSQC) to resolve overlapping signals .

Q. What strategies are employed to study the structure-activity relationship (SAR) of sulfonamide derivatives like this compound?

• Methodological Answer : SAR studies involve:

• Systematic substitution : Modify the benzyl or ethyl groups to evaluate steric/electronic effects on bioactivity.
• Biological assays : Test derivatives against target enzymes (e.g., carbonic anhydrase) to correlate substituents with inhibitory potency .
• Computational modeling : Use QSAR (Quantitative SAR) to predict activity trends based on molecular descriptors (logP, polar surface area) .

Q. How do molecular docking studies contribute to understanding the biological interactions of this compound?

• Methodological Answer : Docking simulations (e.g., AutoDock, Schrödinger) predict binding modes to targets like receptors or enzymes. Key steps include:

• Protein preparation : Clean PDB structures (e.g., remove water molecules, add hydrogens).
• Grid generation : Define active sites using residues critical for ligand binding .
• Scoring functions : Rank poses by binding energy (ΔG) to identify high-affinity conformations. For sulfonamides, interactions with catalytic zinc ions or hydrophobic pockets are often critical .

Data Contradiction Analysis

Q. How should researchers address inconsistent biological activity data across studies?

• Methodological Answer :

• Standardize assays : Ensure consistent cell lines, incubation times, and controls (e.g., positive/negative controls for cytotoxicity).
• Validate purity : Re-test compounds with HPLC to rule out degradation products .
• Meta-analysis : Compare datasets across literature (e.g., PubChem BioAssay) to identify trends or outliers .

Experimental Design Considerations

Q. What in vitro models are suitable for evaluating the pharmacokinetic properties of this compound?

• Methodological Answer :

• Caco-2 cells : Assess intestinal permeability and efflux mechanisms (P-gp involvement).
• Microsomal stability assays : Use liver microsomes to predict metabolic clearance .
• Plasma protein binding : Equilibrium dialysis to measure free vs. bound fractions .